Cas no 30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone)
30095-74-0 structure
Product Name:1-(2,5-dihydroxy-3-nitrophenyl)ethanone
CAS No:30095-74-0
MF:C8H7NO5
MW:197.144882440567
CID:1444035
PubChem ID:77230327
Update Time:2025-04-20
1-(2,5-dihydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dihydroxy-3-nitrophenyl)ethanone
- 30095-74-0
- DA-07206
-
- Inchi： 1S/C8H7NO5/c1-4(10)6-2-5(11)3-7(8(6)12)9(13)14/h2-3,11-12H,1H3
- InChI Key： DETFKJVQYFFMRN-UHFFFAOYSA-N
- SMILES： OC1C(=CC(=CC=1C(C)=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.03241
- Monoisotopic Mass: 197.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 100.67
1-(2,5-dihydroxy-3-nitrophenyl)ethanone Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone) Related Products
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